![molecular formula C20H27N3O4S2 B2574060 7-(benzo[d][1,3]dioxol-5-yl)-4-((1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-thiazepane CAS No. 1705210-33-8](/img/structure/B2574060.png)
7-(benzo[d][1,3]dioxol-5-yl)-4-((1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-thiazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(benzo[d][1,3]dioxol-5-yl)-4-((1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C20H27N3O4S2 and its molecular weight is 437.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Oxidation
The compound and its related derivatives have been utilized in the synthesis and oxidation of some azole-containing thioethers. For example, Potapov et al. (2011) investigated pyrazole and benzotriazole-containing thioethers, focusing on the oxidation processes and their outcomes, which could have implications in various chemical synthesis applications (Potapov et al., 2011).
Catalysis in Organic Synthesis
The compound's derivatives have been employed as catalysts in organic synthesis. Khazaei et al. (2015) discussed the use of similar compounds as efficient catalysts for the synthesis of various organic derivatives, highlighting the advantages such as high yields and compatibility with green chemistry principles (Khazaei et al., 2015).
Antimicrobial and Anti-inflammatory Applications
Derivatives of this compound have been synthesized and evaluated for their potential antimicrobial and anti-inflammatory properties. Kendre et al. (2015) prepared a series of derivatives and evaluated them for anti-bacterial and antifungal activities, with some compounds showing promising results (Kendre et al., 2015).
Structural Analysis in Chemistry
The molecular and crystal structures of derivatives of this compound have been determined and analyzed to understand their chemical behavior. Imberty et al. (1998) performed X-ray diffraction studies on similar compounds, providing insights into their conformations and structural features (Imberty et al., 1998).
Synthesis of Cyclic Sulfonamides
Research has been conducted on the synthesis of novel cyclic sulfonamides, which are important in medicinal chemistry. Greig et al. (2001) explored the synthesis of substituted hexahydrobenzo[d]isothiazole dioxides, demonstrating the relevance of these compounds in creating histamine receptor antagonists (Greig et al., 2001).
Antitubercular Agents
The compound's derivatives have been synthesized and assessed for their antitubercular properties. Kumar et al. (2013) synthesized a series of sulfonyl derivatives and found some of them to be effective against Mycobacterium tuberculosis (Kumar et al., 2013).
properties
IUPAC Name |
7-(1,3-benzodioxol-5-yl)-4-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)sulfonyl-1,4-thiazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O4S2/c1-13(2)23-15(4)20(14(3)21-23)29(24,25)22-8-7-19(28-10-9-22)16-5-6-17-18(11-16)27-12-26-17/h5-6,11,13,19H,7-10,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVYVWWNCDODJOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C(C)C)C)S(=O)(=O)N2CCC(SCC2)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.